Rh(iii)-Catalysed synthesis of cinnolinium and fluoranthenium salts using C–H activation/annulation reactions: organelle specific mitochondrial staining applications†
Organic & Biomolecular Chemistry Pub Date: 2021-05-11 DOI: 10.1039/D1OB00376C
Abstract
The construction of a novel class of indazolo[2,1-a]cinnolin-7-ium and diazabenzofluoranthenium salts was developed by using Rh(III)-catalyzed C–H activation/annulation reactions with 2-phenyl-2H-indazole, and internal alkynes, which resulted in structurally important polycyclic heteroaromatic compounds (PHAs). This reaction uses mild reaction conditions and has a high efficiency, low catalyst loading, and wide substrate scope. The overall catalytic process involves C–H activation followed by C–C/C–N bond formation. Furthermore, the synthesised cinnolinium/fluoranthenium salts exhibit potential fluorescence properties and 5i was targeted in particular for specific mitochondrial staining in order to investigate cancer cell lines.

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Journal Name:Organic & Biomolecular Chemistry
Research Products
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Nitric acid,phenylmethyl ester
CAS no.: 15285-42-4